3-Isopropyl-4-(1,1,2,3,3,3-hexafluoropropoxy)benzonitrile

• IUPAC Name: 4-(1,1,2,3,3,3-hexafluoropropoxy)-3-propan-2-ylbenzonitrile
• InChI: InChI=1S/C13H11F6NO/c1-7(2)9-5-8(6-20)3-4-10(9)21-13(18,19)11(14)12(15,16)17/h3-5,7,11H,1-2H3
• InChI Key: WGYOQHAQDJYVTI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C(C=CC(=C1)C#N)OC(C(C(F)(F)F)F)(F)F
• Molecular Formula: C13H11F6NO
• Molecular Weight: 311.22 g/mol

Description

3-Isopropyl-4-(1,1,2,3,3,3-hexafluoropropoxy)benzonitrile, also known as 3-IP-4-HFPB, is an organic chemical compound that has a wide range of applications in scientific research. It is used as a synthetic intermediate in organic synthesis, as a catalyst in various chemical reactions, and as a reagent in biochemical and physiological studies. It has been used in a variety of fields, including drug discovery, biochemistry, and materials science.

Scientific Research Applications

3-Isopropyl-4-(1,1,2,3,3,3-hexafluoropropoxy)benzonitrile has a wide range of applications in scientific research. It has been used as a catalyst in various chemical reactions, such as the synthesis of complex molecules and the preparation of polymers. It has also been used as a reagent in biochemical and physiological studies, such as the study of enzyme kinetics and the study of drug metabolism. Additionally, it has been used in drug discovery and materials science, as well as in the synthesis of pharmaceuticals and other compounds.

Mechanism of Action

The mechanism of action of 3-Isopropyl-4-(1,1,2,3,3,3-hexafluoropropoxy)benzonitrile is based on its ability to catalyze reactions between organic compounds. It is able to form strong bonds between molecules, allowing for the formation of complex molecules. Additionally, it can act as a catalyst for the formation of polymers, allowing for the synthesis of materials with unique properties.
Biochemical and Physiological Effects
3-Isopropyl-4-(1,1,2,3,3,3-hexafluoropropoxy)benzonitrile has been studied for its potential biochemical and physiological effects. In laboratory studies, it has been shown to have antioxidant and anti-inflammatory properties, as well as to have an effect on the metabolism of drugs. Additionally, it has been shown to have an effect on the expression of certain genes, which could potentially be used in the development of new therapies.

Advantages and Limitations for Lab Experiments

3-Isopropyl-4-(1,1,2,3,3,3-hexafluoropropoxy)benzonitrile has several advantages for laboratory experiments. It is relatively inexpensive and easy to obtain, and it is stable and non-toxic. Additionally, it has a high boiling point and is soluble in most organic solvents. However, it is also relatively unstable and can decompose at high temperatures, making it unsuitable for some experiments.

Future Directions

There are several potential future directions for the use of 3-Isopropyl-4-(1,1,2,3,3,3-hexafluoropropoxy)benzonitrile. It could be used in the development of new drugs and therapies, as well as in the synthesis of materials with unique properties. Additionally, it could be used to study the mechanisms of enzyme kinetics and drug metabolism, as well as to study the effects of various compounds on gene expression. Finally, it could be used in the preparation of polymers and other materials for various applications.

Synthesis Methods

3-Isopropyl-4-(1,1,2,3,3,3-hexafluoropropoxy)benzonitrile is synthesized through a multi-step process. The first step is the reaction between 4-fluorobenzonitrile and 1,1,2,3,3,3-hexafluoropropanol in the presence of a base. This reaction yields 3-isopropyl-4-(1,1,2,3,3,3-hexafluoropropoxy)benzonitrile. The second step involves the reaction of the resulting compound with a strong acid, such as hydrochloric acid, to form 3-Isopropyl-4-(1,1,2,3,3,3-hexafluoropropoxy)benzonitrile. This process is usually carried out in a sealed vessel at a temperature of around 100°C.